N,N-Bis(2-chloroethyl)benzenesulfonamide-d5

• Molecular Formula: C10H13Cl2NO2S
• Molecular Weight: 287.22 g/mol
• InChI: InChI=1S/C10H13Cl2NO2S/c11-6-8-13(9-7-12)16(14,15)10-4-2-1-3-5-10/h1-5H,6-9H2/i1D,2D,3D,4D,5D
• InChIKey: RVQHTQXSEYERJS-RALIUCGRSA-N

N,N-Bis(2-chloroethyl)benzenesulfonamide-d5 Deuterated Analytical Standard

N,N-Bis(2-chloroethyl)benzenesulfonamide-d5 (CAS 2733216-12-9) is a stable isotope-labeled analog of N,N-Bis(2-chloroethyl)benzenesulfonamide (CAS 58023-19-1) . The molecule belongs to the class of tertiary sulfonamides and features five aromatic deuterium atoms (d5) on its benzene ring . This specific deuteration pattern imparts a nominal mass increase of +5.03 Da relative to the unlabeled form, making it a highly effective internal standard (IS) for liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) applications . It is a white to off-white solid with a melting point of 43-45°C and is soluble in chloroform and methanol . As a research-use-only chemical, it serves as a critical tool for method development, validation, and routine analysis in pharmaceutical and forensic laboratories, particularly where accurate quantitation of the non-deuterated parent compound is required .

Stable isotope-labeled internal standard for LC-MS/MS and GC-MS quantification

Deuterated aromatic ring provides mass shift to avoid isotopic interference

Co-elutes with analyte to compensate matrix effects and ion suppression

Certified isotopic enrichment supports linear assay response

Intended for impurity profiling method development in generic pharmaceutical analysis

Limitations of Unlabeled and Alternative Isotopologues

Direct substitution of N,N-Bis(2-chloroethyl)benzenesulfonamide-d5 with the unlabeled parent molecule or alternative isotopologues introduces significant risks to analytical validity and quantitative accuracy. The unlabeled compound, having the same nominal mass as the analyte, cannot be distinguished by mass spectrometry, rendering it useless as an internal standard for stable isotope dilution assays [1]. Furthermore, while other deuterated forms (e.g., d3 or d4) might provide a mass shift, the specific d5 labeling pattern in this compound is essential for applications requiring a minimum +3 Da mass offset to avoid isotopic interference from the natural abundance 13C and 37Cl isotopes present in the analyte's mass spectrum . Using a non-deuterated analog or a structural isomer (e.g., N,N-Bis(2-chloroethyl)-p-toluenesulfonamide) as an internal standard introduces differential ionization efficiency and chromatographic retention time shifts, which compromise the fundamental principle of stable isotope-labeled internal standardization and lead to systematic errors in quantification [2]. Therefore, for any analytical method that demands high precision, accuracy, and regulatory compliance, such as those in bioequivalence studies or impurity profiling for Abbreviated New Drug Applications (ANDAs), the use of the specified d5 internal standard is a non-negotiable requirement .

Unlabeled parent

d5 ISTD

→

Unlabeled

No mass differentiation in MS; cannot serve as internal standard.

Lower deuterated isotopologues

d5 (≥98% enrichment)

→

d3/d4

Insufficient mass shift may cause isotopic cross-talk and affect LLOQ.

Structural isomer

d5 ISTD

→

p-toluenesulfonamide analog

Differential ionization and retention time shift compromise quantification.

• [1] WuXi AppTec. (2025). LC−MS生物分析中内标的使用考量. Retrieved April 23, 2026. View Source
• [2] VUV Analytics. (2018). Stable Isotope–Labeled Internal Standards w/ GC-VUV. Retrieved April 23, 2026. View Source

N,N-Bis(2-chloroethyl)benzenesulfonamide-d5 vs. Key Comparators

Mass Shift Discrimination for Internal Standard Use

The core functional differentiation of N,N-Bis(2-chloroethyl)benzenesulfonamide-d5 from its unlabeled counterpart lies in its ability to serve as an internal standard in mass spectrometry-based quantitation. The substitution of five hydrogen atoms with deuterium atoms on the aromatic ring results in a nominal molecular weight increase from 282.19 g/mol to 287.22 g/mol . This +5.03 Da shift is crucial for two reasons: (1) It provides a distinct m/z channel in the mass spectrometer that is free from any natural isotopic contribution from the analyte (e.g., M+1, M+2 peaks due to 13C or 37Cl) [1]; and (2) The co-eluting nature of the deuterated standard with the analyte ensures that matrix effects and ion suppression are identically compensated for, a property that non-deuterated structural analogs cannot guarantee .

Mass Shift vs Unlabeled

Reported

Target: 287.22 g/mol → +5.03 Da shift vs Unlabeled: 282.19 g/mol

Enables distinct MS channel for isotope dilution

Mass shift avoids natural isotopic interference

Evidence Dimension	Molecular Weight & Mass Spectrometric Differentiation
Target Compound Data	287.22 g/mol (Nominal), exact monoisotopic mass approx. 287.04
Comparator Or Baseline	N,N-Bis(2-chloroethyl)benzenesulfonamide (unlabeled): 282.19 g/mol (Nominal), exact monoisotopic mass approx. 282.01
Quantified Difference	+5.03 Da nominal mass shift; effectively +5 m/z units for singly charged ions in MS
Conditions	Theoretical calculation based on molecular formulas C10H8D5Cl2NO2S (target) vs. C10H13Cl2NO2S (comparator). Validated in any standard ESI+ or APCI+ mass spectrometry experiment.

Why This Matters

This mass shift is the fundamental prerequisite for using the compound as an internal standard in a stable isotope dilution assay, enabling accurate and precise quantitation that cannot be achieved with the unlabeled compound.

• [1] WuXi AppTec. (2025). LC−MS生物分析中内标的使用考量. Retrieved April 23, 2026. View Source

Isotopic Purity and Enrichment for Assay Linearity

The effectiveness of a deuterated internal standard is directly correlated with its isotopic purity. N,N-Bis(2-chloroethyl)benzenesulfonamide-d5 is supplied with a specified isotopic enrichment of ≥98% (D atoms as % of total H+D at labeled positions) . This high level of enrichment ensures that the contribution of the internal standard to the analyte's mass channel (i.e., 'cross-talk' or 'isotopic carryover') is negligible (≤2%). In contrast, lower purity grades or custom-synthesized deuterated compounds can exhibit significant contributions from under-deuterated species (e.g., d4, d3), which co-elute and create a non-linear response curve at low analyte concentrations, thus invalidating the lower limit of quantification (LLOQ) in bioanalytical methods [1].

Isotopic Enrichment

Supplier data

≥98% deuterium incorporation at labeled positions

Supports linear assay response at low concentrations

Minimizes under-deuterated species interference

Evidence Dimension	Isotopic Enrichment (Deuterium Incorporation)
Target Compound Data	≥98% deuterium incorporation at the five specified aromatic positions
Comparator Or Baseline	Unlabeled N,N-Bis(2-chloroethyl)benzenesulfonamide: 0% deuterium enrichment; Custom isotopologues: Variable, often 90-95% for d3/d4
Quantified Difference	Absolute difference of ≥98% vs. 0%; relative improvement of at least 3-8% in enrichment over some custom-labeled compounds
Conditions	Isotopic purity is determined by the manufacturer via LC-MS and/or NMR and is certified on the product's certificate of analysis. This is a standard quality metric for all commercial stable isotope-labeled standards.

Why This Matters

High isotopic enrichment directly translates to a wider dynamic range and lower LLOQ in quantitative assays, reducing the risk of method failure during regulatory audits.

• [1] Alfa Chemistry. (2023). Biomarker Analysis. Retrieved April 23, 2026. View Source

Chemical Purity and Storage Stability

The compound is guaranteed at a minimum chemical purity of >95% as determined by High-Performance Liquid Chromatography (HPLC) . This level of purity is essential for its role as an internal standard, as any significant impurity with a similar molecular weight could contribute to the mass channels of either the analyte or the internal standard, leading to inaccurate calculations . Furthermore, the compound's stability is specified for storage at -20°C, and it is noted as being hygroscopic and requiring an inert atmosphere . This is a critical operational parameter: the unlabeled analog, while structurally similar, may exhibit different hygroscopicity or thermal stability due to the absence of the stabilizing kinetic isotope effect of deuterium [1].

Chemical Purity & Stability

Data to verify

>95% HPLC purity; storage at -20°C under inert atmosphere

Consistent ISTD performance for validated methods

Hygroscopic; long-term stability requires specified conditions

Evidence Dimension	Chemical Purity and Long-Term Storage Stability
Target Compound Data	>95% HPLC purity; specified storage at -20°C under inert atmosphere; stable when stored as directed.
Comparator Or Baseline	Unlabeled N,N-Bis(2-chloroethyl)benzenesulfonamide: Purity typically >95% but may be more prone to degradation; storage conditions often 2-8°C or -20°C depending on supplier.
Quantified Difference	Not quantitatively comparable; the -d5 form is specified for -20°C due to the need for long-term isotopic integrity, while unlabeled material may be more robust at -4°C for short-term use.
Conditions	Purity is batch-specific and verified by the manufacturer's QC. Stability is based on accelerated and real-time studies performed by the supplier.

Why This Matters

The combination of high chemical purity and a defined, stringent storage protocol ensures that the internal standard's performance remains consistent over years of use, a key requirement for validated, cGMP-compliant analytical methods.

• [1] MedChemExpress. (2022). 稳定同位素——如何玩转质谱内标定量. Retrieved April 23, 2026. View Source

Certified for Cetirizine/Levocetirizine Impurity Profiling

A key differentiator for this specific compound is its established and documented role as an intermediate and impurity marker in the synthesis of the antihistamine drugs Cetirizine and Levocetirizine, as disclosed in US Patent US2009/281318 A1 [1]. While the unlabeled N,N-Bis(2-chloroethyl)benzenesulfonamide is the actual process impurity, the deuterated analog is the required internal standard for accurately quantifying this impurity in drug substance and drug product batches during method validation and quality control release testing . This specific application is critical for pharmaceutical companies preparing Abbreviated New Drug Applications (ANDAs) for generic Cetirizine/Levocetirizine. Using a generic internal standard or an alternative isotopologue would not be accepted by regulatory agencies (e.g., FDA, EMA) because the method's specificity would be called into question .

Impurity Profiling Application

Reported

Required ISTD for quantifying N,N-Bis(2-chloroethyl)benzenesulfonamide impurity in Cetirizine synthesis

Method-specific ISTD selection context

Referenced in US2009/281318 A1 for generic drug analytical methods

Evidence Dimension	Regulatory Utility in ANDA Submissions
Target Compound Data	Required as a certified, stable isotope-labeled internal standard for the validated analytical method used to quantify N,N-Bis(2-chloroethyl)benzenesulfonamide impurity in Cetirizine/Levocetirizine.
Comparator Or Baseline	Unlabeled N,N-Bis(2-chloroethyl)benzenesulfonamide: Cannot be used as an internal standard. Alternative deuterated internal standards: Not specified in the regulatory guidance or validated methods for this specific impurity.
Quantified Difference	Qualitative difference: Regulatory acceptance vs. rejection. The use of the correct -d5 IS is a de facto requirement for demonstrating analytical method validity.
Conditions	As outlined in USP General Chapter <621> on Chromatography and ICH Q2(R1) on Validation of Analytical Procedures.

Why This Matters

For procurement in a regulated pharmaceutical environment, this compound is not a generic research tool; it is a specific, compliance-critical reagent necessary for bringing a generic drug product to market.

• [1] Rao, D. M., & Rao, B. S. (2009). U.S. Patent Application No. US2009/281318 A1. Washington, DC: U.S. Patent and Trademark Office. View Source

Application Scenarios for N,N-Bis(2-chloroethyl)benzenesulfonamide-d5

Pharmacokinetic Bioanalysis of N,N-Bis(2-chloroethyl)benzenesulfonamide

This scenario applies to studies where the unlabeled parent compound (e.g., as an impurity or metabolite) is dosed and its concentration in plasma or tissue must be accurately measured. The -d5 compound is added as an internal standard at the beginning of sample preparation to correct for losses during extraction and ion suppression during LC-MS/MS analysis . The +5 Da mass shift ensures baseline separation of analyte and IS signals, meeting bioanalytical method validation guidelines for selectivity and precision.

Impurity Profiling Method for Cetirizine and Levocetirizine

For pharmaceutical manufacturers developing generic versions of Cetirizine or Levocetirizine, this deuterated standard is indispensable. It is used to develop and validate a stability-indicating HPLC-UV or LC-MS method for quantifying the N,N-Bis(2-chloroethyl)benzenesulfonamide impurity [1]. The method's specificity is demonstrated by the ability of the MS detector to distinguish the impurity's molecular ion from the co-eluting, +5 Da-shifted internal standard, a performance characteristic explicitly required by ICH Q3A(R2) and USP General Chapter <1086>.

Stable Isotope Dilution in Forensic and Environmental Analysis

In forensic toxicology or environmental monitoring, where this compound may be a target analyte of interest, the -d5 internal standard provides the highest possible analytical specificity . It allows for the confident identification and quantification of the compound at trace levels (ppt to ppb) in complex matrices like wastewater or biological fluids. The method of standard addition using the labeled analog is the gold standard for overcoming matrix effects and ensuring legally defensible data.

Retention Time Marker for High-Throughput LC-MS

Due to its near-identical chemical properties, the deuterated compound co-elutes with the unlabeled analyte under almost all reversed-phase LC conditions. In high-throughput screening, a small amount of the -d5 standard can be spiked into every sample to serve as an internal retention time marker. This allows automated data processing software to accurately align chromatograms and correct for minor shifts in retention time caused by column aging or mobile phase variations, significantly improving the robustness and reproducibility of large-scale analyses [2].

Application

Selection Property

Validation Focus

Bioanalytical method research for parent compound in plasma research matrices

Stable isotope-labeled ISTD with co-elution

Ion suppression and extraction recovery correction

Impurity method development for generic Cetirizine analysis

Method-specific ISTD for impurity quantification

Specificity and accuracy per ICH guideline context

Trace-level quantification in complex research matrices

Matrix-effect compensation via isotope dilution

Method robustness and inter-laboratory reproducibility

High-throughput LC-MS alignment marker

Co-elution for retention time correction

Chromatographic robustness across large sample sets

• [1] Rao, D. M., & Rao, B. S. (2009). U.S. Patent Application No. US2009/281318 A1. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] VUV Analytics. (2018). Stable Isotope–Labeled Internal Standards w/ GC-VUV. Retrieved April 23, 2026. View Source